Manganese;perchloric acid;hydrate

• Molecular Formula: ClH3MnO5
• Molecular Weight: 173.41 g/mol
• IUPAC Name: manganese;perchloric acid;hydrate
• InChI: InChI=1S/ClHO4.Mn.H2O/c2-1(3,4)5;;/h(H,2,3,4,5);;1H2
• InChI Key: CFAUAYLDVWPBBH-UHFFFAOYSA-N
• Canonical SMILES: O.OCl(=O)(=O)=O.[Mn]

Description

Manganese(II) perchlorate hydrate is an inorganic chemical compound with the formula Mn(ClO₄)₂·xH₂O. It forms a white-colored anhydrous and a rose-colored hexahydrate, both of which are hygroscopic. As a perchlorate, it is a strong oxidizing agent .

Preparation Methods

Synthetic Routes and Reaction Conditions

The hexahydrate form of manganese(II) perchlorate can be produced by reacting manganese metal or manganese(II) carbonate with perchloric acid, followed by the evaporation of the solution . The reaction is as follows:

[ \text{MnCO}_3 + 2 \text{HClO}_4 \rightarrow \text{Mn(ClO}_4)_2 + \text{CO}_2 + \text{H}_2\text{O} ]

The hexahydrate does not dehydrate when heated but instead oxidizes to manganese dioxide at 150°C .

To produce the anhydrous form, manganese(II) nitrate is reacted with dichlorine hexoxide at 5°C :

[ \text{Mn(NO}_3)_2 + 4 \text{Cl}_2\text{O}_6 \rightarrow \text{NO}_2\text{Mn(ClO}_4)_3 + \text{NO}_2\text{ClO}_4 + 4 \text{ClO}_2 + \text{O}_2 ]

The resulting nitryl salt is subsequently heated at 105°C in a vacuum to produce the anhydrous perchlorate .

Industrial Production Methods

Industrial production methods for manganese(II) perchlorate hydrate typically involve large-scale reactions of manganese carbonate with perchloric acid, followed by controlled evaporation and crystallization processes to obtain the desired hydrate form .

Chemical Reactions Analysis

Types of Reactions

Manganese(II) perchlorate hydrate undergoes several types of chemical reactions, including:

Oxidation: The hexahydrate oxidizes to manganese dioxide when heated to 150°C.

Reduction: Manganese(III) can be reduced in perchloric acid at a platinum electrode.

Substitution: The compound can participate in substitution reactions where perchlorate ions are replaced by other anions.

Common Reagents and Conditions

Common reagents used in reactions with manganese(II) perchlorate hydrate include perchloric acid, dichlorine hexoxide, and various reducing agents. Typical conditions involve controlled temperatures and specific pH levels to ensure the desired reaction pathways .

Major Products

Major products formed from reactions involving manganese(II) perchlorate hydrate include manganese dioxide, various manganese oxides, and substituted manganese compounds .

Scientific Research Applications

Catalysis

Manganese(II) perchlorate hydrate is widely recognized for its catalytic properties, particularly in organic synthesis. It facilitates various oxidation reactions, enhancing reaction rates and yields.

Case Study: Epoxidation Reactions

Research has demonstrated that manganese-based catalysts, including manganese(II) perchlorate, can effectively catalyze the epoxidation of alkenes. In a study, the compound was used alongside picolinic acid to achieve significant conversion rates and yields in the oxidation of challenging substrates. The results indicated that manganese(II) perchlorate provided comparable performance to noble metal catalysts, making it a cost-effective alternative for industrial applications .

Electrochemistry

The electroactive properties of manganese(II) perchlorate hydrate make it suitable for applications in energy storage technologies.

Application in Batteries

Manganese(II) perchlorate is utilized in the development of advanced batteries and supercapacitors. Its ability to undergo redox reactions contributes to improved energy storage capabilities. Research indicates that incorporating manganese(II) perchlorate into battery systems enhances charge-discharge efficiency and cycle stability, making it a promising candidate for next-generation energy storage solutions .

Material Science

In material science, manganese(II) perchlorate hydrate plays a crucial role in synthesizing manganese oxide nanomaterials.

Synthesis of Nanomaterials

Manganese oxide nanomaterials synthesized using manganese(II) perchlorate exhibit unique electronic and magnetic properties beneficial for applications in electronics and environmental remediation. These materials have been explored for their potential use in catalysis, sensors, and as photocatalysts for pollutant degradation .

Analytical Chemistry

As a reagent in analytical chemistry, manganese(II) perchlorate hydrate is essential for detecting and quantifying various substances.

Quality Control Processes

Manganese(II) perchlorate is employed in methods such as spectrophotometry and chromatography to analyze chemical compositions in quality control processes. Its ability to form stable complexes with different ligands allows for accurate measurements of metal ions and organic compounds .

Biochemistry

In biochemistry, manganese(II) perchlorate hydrate is involved in studies related to enzyme mechanisms and metabolic pathways.

Role in Biological Studies

Research indicates that manganese plays a vital role as a cofactor for several enzymes involved in metabolic processes. Manganese(II) perchlorate hydrate has been used to investigate the biochemical pathways where manganese is essential, providing insights into its impact on human health and disease states associated with manganese deficiency or excess .

Summary Table of Applications

Application Area	Description	Key Findings
Catalysis	Used as a catalyst in organic synthesis for oxidation reactions	Comparable performance to noble metal catalysts; effective in epoxidation
Electrochemistry	Enhances energy storage solutions in batteries and supercapacitors	Improves charge-discharge efficiency; promising for next-gen batteries
Material Science	Synthesis of manganese oxide nanomaterials	Valuable for electronics; potential use in environmental remediation
Analytical Chemistry	Reagent for detecting and quantifying substances	Essential for quality control; forms stable complexes with ligands
Biochemistry	Investigates enzyme mechanisms and metabolic pathways	Insights into manganese's role in health; links to deficiency/excess issues

Mechanism of Action

The mechanism by which manganese(II) perchlorate hydrate exerts its effects involves its strong oxidizing properties. The compound can donate oxygen atoms to other substances, facilitating oxidation reactions. In biological systems, manganese ions can interact with various enzymes and proteins, influencing biochemical pathways .

Comparison with Similar Compounds

Similar Compounds

• Iron(II) perchlorate
• Cobalt(II) perchlorate
• Nickel(II) perchlorate

Uniqueness

Manganese(II) perchlorate hydrate is unique due to its strong oxidizing properties and its ability to form stable hydrates. Compared to similar compounds, it has distinct redox potentials and reactivity profiles, making it particularly useful in specific chemical and industrial applications .